Cas no 62578-85-2 (3-Amino-7-nitro-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene-2,4-dione)
3-Amino-7-nitro-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione
- 2-AMINO-5-NITRO-BENZO[DE]ISOQUINOLINE-1,3-DIONE
- 2-amino-5-nitrobenzo[de]isoquinoline-1,3-dione
- AC1LU6NA
- AC1Q54OU
- AG-G-29998
- CTK5B5330
- MolPort-000-181-392
- 3-Amino-7-nitro-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene-2,4-dione
-
- Inchi: InChI=1S/C12H7N3O4/c13-14-11(16)8-3-1-2-6-4-7(15(18)19)5-9(10(6)8)12(14)17/h1-5H,13H2
- InChI Key: PRYNAPNTIQGRGK-UHFFFAOYSA-N
- SMILES: C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 257.04371
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
Experimental Properties
- PSA: 106.54
3-Amino-7-nitro-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A640620-50mg |
3-Amino-7-nitro-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
62578-85-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A640620-100mg |
3-Amino-7-nitro-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
62578-85-2 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A640620-500mg |
3-Amino-7-nitro-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
62578-85-2 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-04562-0.05g |
3-amino-7-nitro-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
62578-85-2 | 93% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-04562-0.1g |
3-amino-7-nitro-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
62578-85-2 | 93% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-04562-0.25g |
3-amino-7-nitro-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
62578-85-2 | 93% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-04562-0.5g |
3-amino-7-nitro-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
62578-85-2 | 93% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-04562-1.0g |
3-amino-7-nitro-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
62578-85-2 | 93% | 1g |
$256.0 | 2023-06-12 | |
| Enamine | EN300-04562-2.5g |
3-amino-7-nitro-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
62578-85-2 | 93% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-04562-5.0g |
3-amino-7-nitro-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
62578-85-2 | 93% | 5g |
$743.0 | 2023-06-12 |
3-Amino-7-nitro-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene-2,4-dione Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-Amino-7-nitro-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene-2,4-dione
Introduction to 3-Amino-7-nitro-3-azatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione (CAS No. 62578-85-2)
3-Amino-7-nitro-3-azatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione, also known by its CAS number 62578-85-2, is a complex organic compound with a unique tricyclic structure and multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug development and biological research.
The molecular formula of 3-Amino-7-nitro-3-azatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione is C16H9N5O4, and it has a molecular weight of approximately 327.26 g/mol. The compound features a tricyclic core with an azatricyclic system and is functionalized with an amino group and a nitro group, which contribute to its unique chemical properties and reactivity.
In recent years, the study of 3-Amino-7-nitro-3-azatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits significant biological activity against various targets, including enzymes and receptors involved in disease pathways.
CAS No. 62578-85-2 has been investigated for its anti-inflammatory properties in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models of inflammation. This finding suggests that 3-Amino-7-nitro-3-azatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, CAS No. 62578-85-2 has also shown potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry reported that the compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.
The unique tricyclic structure of 3-Amino-7-nitro-3-azatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione also makes it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its pharmacological properties. Researchers have explored various structural modifications to enhance its potency and selectivity while reducing potential side effects.
In addition to its therapeutic applications, CAS No. 62578-85-2 has been studied for its utility as a probe molecule in chemical biology research. Its ability to selectively bind to specific protein targets has made it valuable for investigating protein function and interactions within cellular pathways.
The synthesis of 3-Amino-7-nitro-3-azatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione involves a multi-step process that typically starts with the formation of the tricyclic core followed by functionalization with the amino and nitro groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound.
The physicochemical properties of CAS No. 62578-85-2, such as solubility and stability, are critical factors that influence its biological activity and pharmaceutical development potential. Studies have shown that the compound exhibits good solubility in organic solvents but limited solubility in water, which can be addressed through formulation strategies such as nanoparticle encapsulation or prodrug approaches.
In conclusion, 3-Amino-7-nitro-3-azatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione (CAS No. 62578-85-2) is a multifaceted compound with significant potential in both therapeutic applications and chemical biology research. Ongoing studies continue to uncover new insights into its mechanisms of action and optimize its properties for various uses.
62578-85-2 (3-Amino-7-nitro-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)